Cas no 1303491-35-1 (4-((6-methylpyridazin-3-yl)oxy)benzoic acid)

• Product Name: 4-((6-methylpyridazin-3-yl)oxy)benzoic acid
• CAS No: 1303491-35-1
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5869528
• PubChem ID: 61395669
• Update Time: 2025-10-29

4-((6-methylpyridazin-3-yl)oxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(6-methyl-3-pyridazinyl)oxy]-
• 4-((6-methylpyridazin-3-yl)oxy)benzoic acid
• 1303491-35-1
• AKOS010655324
• F1912-0229

• Inchi： 1S/C12H10N2O3/c1-8-2-7-11(14-13-8)17-10-5-3-9(4-6-10)12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： GNSQRTAWLZOZGU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2=NN=C(C)C=C2)C=C1

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 458.9±35.0 °C(Predicted)
• pka: 4.08±0.10(Predicted)

Additional information on 4-((6-methylpyridazin-3-yl)oxy)benzoic acid

4-((6-Methylpyridazin-3-yl)oxy)benzoic Acid: A Comprehensive Overview

4-((6-Methylpyridazin-3-yl)oxy)benzoic acid, also known by its CAS number 1303491-35-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a pyridazine ring substituted with a methyl group. The molecule's structure and properties make it a valuable subject for research, particularly in drug discovery and materials science.

The synthesis of 4-((6-Methylpyridazin-3-yl)oxy)benzoic acid involves a series of well-defined chemical reactions, including nucleophilic aromatic substitution and oxidation processes. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its application in biological assays. Researchers have also explored the use of green chemistry principles to make the synthesis more environmentally friendly.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug development. Preclinical studies have demonstrated that 4-((6-Methylpyridazin-3-yl)oxy)benzoic acid exhibits significant activity against various disease targets, including cancer and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes involved in tumor growth and metastasis.

The compound's structure also lends itself to further functionalization, allowing researchers to explore its potential as a building block for more complex molecules. For example, recent work has focused on attaching bioisosteric groups to improve pharmacokinetic properties such as solubility and bioavailability. These modifications have shown promise in enhancing the compound's efficacy in animal models.

In addition to its pharmacological applications, 4-((6-Methylpyridazin-3-yl)oxy)benzoic acid has been studied for its electronic properties, making it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic photovoltaics and light-emitting diodes (OLEDs). While these applications are still in the early stages of development, they highlight the compound's versatility.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the methyl substitution on the pyridazine ring plays a crucial role in stabilizing certain conformations, which may influence its biological activity. These findings have guided further experimental studies aimed at understanding the relationship between structure and function.

Looking ahead, the continued exploration of 4-((6-Methylpyridazin-3-yl)oxy)benzoic acid's properties is expected to yield new insights into its potential applications. Collaborative efforts between chemists, biologists, and materials scientists are likely to drive innovation in this area, paving the way for novel therapeutic agents and advanced materials.